2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide

• IUPAC Name: 2-(6-oxobenzo[c]chromen-3-yl)oxyacetamide
• InChI: InChI=1S/C15H11NO4/c16-14(17)8-19-9-5-6-11-10-3-1-2-4-12(10)15(18)20-13(11)7-9/h1-7H,8H2,(H2,16,17)
• InChI Key: XCSROMRNYAPQNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(C=C3)OCC(=O)N)OC2=O
• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol

Description

2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Antioxidant Activity

2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide and related coumarins exhibit significant antioxidant activity. Studies have compared their effectiveness to known antioxidants like ascorbic acid, revealing promising results in methods such as DPPH, hydrogen peroxide, and nitric oxide radical scavenging (Kadhum et al., 2011).

Anti-HIV Activity

Several derivatives of 2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide have been synthesized and evaluated for their anti-HIV properties using the MTT method. These compounds have demonstrated moderate to potent activity against wild-type HIV-1, with some variants showing significant efficacy (Bhavsar et al., 2011).

Antibacterial Effects

Research has highlighted the antibacterial activity of certain derivatives of this compound. These synthesized compounds have shown high levels of bacteriostatic and bactericidal activity against various bacterial strains, such as Staphylococcus aureus, E. coli, and Bacillus cereus, thus indicating their potential in antibacterial applications (Behrami & Dobroshi, 2019).

Anticancer Activity

Novel derivatives of 2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide have shown promising antitumor activity against various human cancer cell lines. Some of these compounds have exhibited inhibitory activities surpassing that of established drugs like 5-fluorouracil, particularly against specific cancer cell lines (Shi et al., 2020).

Cardioprotective Effects

Studies have explored the cardioprotective effects of related compounds in models of myocardial infarction in rats. These compounds have shown to significantly reduce cardiac dysfunction markers and improve overall heart health, suggesting their potential in cardiac therapy (Emna et al., 2020).

Fluorescence Properties

Certain benzo[c]coumarin derivatives exhibit remarkable fluorescence properties, both in solution and solid state. This characteristic makes them useful for applications in material science, especially in the development of novel fluorescent materials (Shi et al., 2017).